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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B15571238

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide Riboside (NR) is a clinically proven precursor of nicotinamide adenine
dinucleotide (NAD+), a critical coenzyme in cellular metabolism and energy production.[1][2]
Nicotinamide Riboside Malate (NRM) is a salt of NR that offers enhanced stability and high
water solubility, making it a suitable candidate for oral administration in preclinical research.[3]
[4] Oral gavage is a common and effective method for precise dose administration in animal
models, ensuring accurate delivery of the test compound.[5] These application notes provide
detailed protocols and quantitative data to guide researchers in the oral administration of NRM
for preclinical studies.

Physicochemical Properties of Nicotinamide
Riboside Malate

Understanding the properties of NRM is crucial for proper handling and formulation for oral
gavage studies.
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Property

Description

Reference

Physical Form

White to off-white crystalline

powder

Solubility

Highly soluble in water

Stability

More stable than Nicotinamide
Riboside chloride, particularly
at neutral pH.[3][4] Aqueous
solutions should be freshly

prepared.[6][7]

Storage

Store at -20°C for long-term
stability.[8][9]

Experimental Protocols
Preparation of Nicotinamide Riboside Malate Solution
for Oral Gavage

Materials:

Nicotinamide Riboside Malate (NRM) powder

Vehicle: Sterile water or sterile 0.9% saline solution

Sterile conical tubes or vials
Vortex mixer

Analytical balance

Appropriate personal protective equipment (PPE)

Procedure:

o Determine the Dosing Solution Concentration: Calculate the required concentration of the
NRM solution based on the desired dose (mg/kg) and the administration volume for the
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animal model (typically 5-10 mL/kg for rats and 10 mL/kg for mice).

Weighing NRM: Accurately weigh the required amount of NRM powder using an analytical
balance.

Dissolution: Add the weighed NRM powder to a sterile conical tube. Add the calculated
volume of the vehicle (sterile water or saline) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the NRM is completely dissolved.
Given its high water solubility, this should occur readily.[3]

Verification: Visually inspect the solution to ensure there is no particulate matter. The solution
should be clear and colorless.

Storage of Dosing Solution: It is recommended to prepare the dosing solution fresh each
day.[7] If short-term storage is necessary, store at 2-8°C for no longer than 24 hours,
protected from light.

Oral Gavage Administration Protocol (Rodent Models)

Materials:
Prepared NRM dosing solution

Appropriate size gavage needles (stainless steel, ball-tipped) for the animal species and

size.

Syringes compatible with the gavage needles.
Animal scale for accurate body weight measurement.
Animal handling and restraint equipment.

Procedure:

o Animal Preparation: Acclimatize the animals to the experimental conditions and handling
procedures to minimize stress.[10]
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e Dose Calculation: Weigh each animal immediately before dosing to accurately calculate the
volume of the NRM solution to be administered.

o Syringe Preparation: Draw the calculated volume of the NRM solution into the syringe.
Ensure there are no air bubbles.

e Animal Restraint: Gently but firmly restrain the animal in a vertical position.

o Gavage Needle Insertion: Carefully insert the gavage needle into the mouth, passing it over
the tongue and down the esophagus into the stomach. Proper technique is crucial to avoid
accidental entry into the trachea.[5]

» Substance Administration: Once the needle is correctly positioned, slowly administer the
NRM solution.

» Needle Removal: Gently remove the gavage needle.

e Post-Administration Monitoring: Return the animal to its cage and monitor for any signs of
distress, such as difficulty breathing or changes in behavior.[5]

Quantitative Data from Preclinical Studies

The following tables summarize data from preclinical studies involving oral administration of
nicotinamide riboside and its derivatives.

Table 1: Nicotinamide Riboside Hydrogen Malate (NRHM) Oral Toxicity Study in Rats[11]
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Parameter Details

Species Sprague-Dawley Rats

Doses 1000, 1500, and 3000 mg/kg/day

Duration 90 days

Vehicle Not specified, likely water due to high solubility

No-Observed-Adverse-Effect Level (NOAEL):
o 3000 mg/kg/day for females, 2000 mg/kg/day for
Key Findings . _
males (due to lower body weight at the high

dose). No genotoxicity observed.

Table 2: Selected Oral Gavage Studies with Nicotinamide Riboside (NR) in Rodents
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Species Dose

Duration Vehicle

Key
Reference
Outcomes

Mice 185 mg/kg

Single Dose Not specified

Elevated
hepatic NAD+

levels.

[12][13]

400
mg/kg/day

Mice

16 weeks Not specified

Increased
plasma and
intracellular
NAD+

[8][°]

content.

1150 mg/kg &
4200
mg/kg/day

Mice

Upto 12
months

Food/Water

Increased

retinal NAD+

levels and
protected

against ]
retinal

ganglion cell

loss.

300
mg/kg/day

Rats

90 days Not specified

NOAEL
established at
300
mg/kg/day in
a safety

study.

Diagrams

Experimental Workflow for Oral Gavage Study
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Caption: Workflow for a typical preclinical study involving oral gavage of NRM.

Nicotinamide Riboside Malate Signaling Pathway
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Caption: NRM boosts NAD+ levels, activating sirtuins and promoting cellular health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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